Cas no 13100-82-8 (Alanine, 3-sulfo-)

• Product Name: Alanine, 3-sulfo-
• CAS No: 13100-82-8
• MF: C₃H₇NO₅S
• MW: 169.156379938126
• CID: 184718
• Update Time: 2026-05-14

Alanine, 3-sulfo- Chemical and Physical Properties

Names and Identifiers

• Alanine, 3-sulfo-
• 3-Sulfoalanine
• CYSTEIC ACID
• 2-Amino-3-sulfopropionic acid
• 3-sulfo-DL-alanine
• Ac. cycteique
• cysteine sulfonic acid
• Cysteinsaeure
• DL-Alanine, 3-sulfo-
• L-Cysteic acid
• α-Amino-β-sulfopropionic acid

• Inchi： InChI=1S/C3H7NO5S/c4-2(3(5)6)1-10(7,8)9/h2H,1,4H2,(H,5,6)(H,7,8,9)
• InChI Key： XVOYSCVBGLVSOL-UHFFFAOYSA-N
• SMILES： C(C(C(=O)O)N)S(=O)(=O)O

Computed Properties

• Exact Mass: 169.00451
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.433 (estimate)
• Refractive Index: 1.5130 (estimate)
• PSA: 117.69

Alanine, 3-sulfo- Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids